Cas no 6270-17-3 (ethyl 4-oxo-4-phenylbutanoate)

Ethyl 4-oxo-4-phenylbutanoate is a versatile ester compound characterized by its ketone and phenyl functional groups. Its molecular structure, featuring a phenyl ring conjugated with a carbonyl group, makes it a valuable intermediate in organic synthesis, particularly in the production of pharmaceuticals, fragrances, and fine chemicals. The compound exhibits good solubility in common organic solvents, facilitating its use in reactions such as condensations, reductions, and cyclizations. Its stability under standard conditions and well-defined reactivity profile enhance its utility in multi-step synthetic routes. Ethyl 4-oxo-4-phenylbutanoate is often employed in the preparation of heterocyclic compounds and as a precursor for bioactive molecules.

ethyl 4-oxo-4-phenylbutanoate structure

Product Name:ethyl 4-oxo-4-phenylbutanoate

CAS No:6270-17-3

MF:C₁₂H₁₄O₃

MW:206.237763881683

MDL:MFCD00026921

CID:957327

PubChem ID:80451

Update Time:2025-05-23

ethyl 4-oxo-4-phenylbutanoate Chemical and Physical Properties

Names and Identifiers

- ethyl 4-oxo-4-phenylbutanoate
- Ethyl 4-oxo-4-phenylbutyrate
- AI3-07012
- Benzenebutanoic acid, gamma-oxo-, ethyl ester
- C9G6DRC3C2
- 4-oxo-4-phenyl-butyric acid ethyl ester
- NSC10083
- Benzenebutanoic acid, .gamma.-oxo-, ethyl ester
- Ethyl4-oxo-4-phenylbutyrate
- Ethyl 4-phenyl-4-oxobutyrate
- ethyl-4-oxo-4-phenylbutanoate
- Ethyl 4-oxo-4-phenylbutanoate #
- NSC33812
- AM10005
- Benzenebutanoic acid, ga
- SCHEMBL2437915
- Benzenebutanoic acid, g-oxo-, ethyl ester
- DTXSID60211776
- NSC-10083
- NSC-33812
- AS-0674
- DB-142375
- EINECS 228-448-4
- EN300-225201
- MFCD00026921
- NS00035133
- CS-0240118
- UNII-C9G6DRC3C2
- 6270-17-3
- ETHYL .GAMMA.-OXOBENZENEBUTANOATE
- AKOS008948868
- NSC 33812
- NSC 10083
- DTXCID90134267
- ETHYL GAMMA-OXOBENZENEBUTANOATE
- XH0707
- MDL： MFCD00026921
- Inchi： 1S/C12H14O3/c1-2-15-12(14)9-8-11(13)10-6-4-3-5-7-10/h3-7H,2,8-9H2,1H3
- InChI Key： BRUOEHVDTAORQY-UHFFFAOYSA-N
- SMILES： O(CC)C(CCC(C1C=CC=CC=1)=O)=O

Computed Properties

Exact Mass: 206.09432
Monoisotopic Mass: 206.094294304g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 6
Complexity: 217
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 43.4

Experimental Properties

PSA: 43.37

ethyl 4-oxo-4-phenylbutanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019124214-1g	Ethyl 4-oxo-4-phenylbutanoate	6270-17-3	95%	1g	$453.90	2023-09-01
Alichem	A019124214-5g	Ethyl 4-oxo-4-phenylbutanoate	6270-17-3	95%	5g	$1348.35	2023-09-01
Fluorochem	207674-250mg	Ethyl 4-oxo-4-phenylbutyrate	6270-17-3	95%	250mg	￡201.00	2022-03-01
Fluorochem	207674-1g	Ethyl 4-oxo-4-phenylbutyrate	6270-17-3	95%	1g	￡352.00	2022-03-01
Fluorochem	207674-2g	Ethyl 4-oxo-4-phenylbutyrate	6270-17-3	95%	2g	￡613.00	2022-03-01
Fluorochem	207674-5g	Ethyl 4-oxo-4-phenylbutyrate	6270-17-3	95%	5g	￡1447.00	2022-03-01
Chemenu	CM338092-1g	ethyl 4-oxo-4-phenylbutanoate	6270-17-3	95%+	1g	$347	2022-06-10
abcr	AB367671-1 g	Ethyl 4-oxo-4-phenylbutyrate; 97%	6270-17-3		1g	€568.50	2022-06-02
abcr	AB367671-2 g	Ethyl 4-oxo-4-phenylbutyrate; 97%	6270-17-3		2g	€953.30	2022-06-02
eNovation Chemicals LLC	Y1106142-1g	ethyl 4-oxo-4-phenylbutanoate	6270-17-3	95%	1g	$600	2024-07-23

ethyl 4-oxo-4-phenylbutanoate Related Literature

1. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
2. An assay for the enzyme N-acetyl-β-d-glucosaminidase (NAGase) based on electrochemical detection using screen-printed carbon electrodes (SPCEs)

R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
3. An artificial blood vessel implanted three-dimensional microsystem for modeling transvascular migration of tumor cells†

Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
4. An amorphous Cu–In–S nanoparticle-based precursor ink with improved atom economy for CuInSe2 solar cells with 10.85% efficiency†

Green Chem., 2017,19, 1268-1277
5. An air-stable organometallic polymer containing titanafluorene moieties obtained by the Sonogashira–Hagihara cross-coupling polycondensation†

Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043

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